1,3-Dimethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-5-sulfonyl chloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1,3-Dimethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-5-sulfonyl chloride is an organic compound . It is typically a white to pale yellow crystalline solid . It is commonly used as a pharmaceutical intermediate and is used in the synthesis of pesticides and other organic compounds .
Synthesis Analysis
A common synthesis method for this compound involves the reaction of benzimidazole with an appropriate methylation agent, such as iodomethane .Molecular Structure Analysis
The molecular formula of this compound is C9H9ClN2O3S . The InChI code is 1S/C9H9ClN2O3S/c1-11-7-4-3-6 (16 (10,14)15)5-8 (7)12 (2)9 (11)13/h3-5H,1-2H3 . The molecular weight is 260.7 g/mol .Physical And Chemical Properties Analysis
This compound has a melting point of 93-94 °C . Its density is 1.095±0.06 g/cm3 . It has a XLogP3 value of 1.5, indicating its lipophilicity . It has 0 hydrogen bond donors and 3 hydrogen bond acceptors .Scientific Research Applications
Therapeutic Applications
Imidazole compounds, including 1,3-Dimethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-5-sulfonyl chloride, have been found to exhibit a broad range of therapeutic activities . These include:
- Analgesic : Used for pain relief .
- Antifungal : Used to treat fungal infections .
- Antihypertensive : Used to treat high blood pressure .
- Antiobesity : Used in the treatment of obesity .
- Antitumor : Used in the treatment of various types of cancer .
Antiviral Applications
Imidazole compounds have shown potential as antiviral agents . They could be used in the treatment of various viral infections .
Anthelmintic Applications
These compounds have been found to be effective in treating parasitic worm infections .
Antitubercular Applications
Imidazole compounds have shown potential in the treatment of tuberculosis .
Antiulcer Applications
These compounds have been used in the treatment of ulcers .
Antihistaminic Applications
Imidazole compounds have been used as antihistamines, which are drugs that treat allergic rhinitis and other allergies .
Anti-Inflammatory Applications
These compounds have shown potential in the treatment of inflammation .
Antidepressant Applications
Imidazole compounds have shown potential as antidepressants .
Safety and Hazards
The safety information for this compound requires strict adherence to laboratory safety procedures to avoid inhalation, skin contact, or ingestion . It should be stored properly, avoiding contact with oxygen, acids, or bases to prevent dangerous reactions . Personal protective equipment should be worn during use .
properties
IUPAC Name |
1,3-dimethyl-2-oxobenzimidazole-5-sulfonyl chloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9ClN2O3S/c1-11-7-4-3-6(16(10,14)15)5-8(7)12(2)9(11)13/h3-5H,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AAJFTCBEVWPIMK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(C=C2)S(=O)(=O)Cl)N(C1=O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClN2O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.70 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,3-Dimethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-5-sulfonyl chloride | |
CAS RN |
24134-65-4 |
Source
|
Record name | 1,3-dimethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.